Cas no 113561-30-1 (N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine)

• Product Name: N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine
• CAS No: 113561-30-1
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD15203774
• CID: 170563
• PubChem ID: 666621
• Update Time: 2025-07-17

N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine Chemical and Physical Properties

Names and Identifiers

• 2-((3,4-Dihydro-2H-pyrrol-5-yl)amino)acetic acid
• 2-(3,4-dihydro-2H-pyrrol-5-ylamino)acetic acid
• N-(3,4-dihydro-2H-pyrrol-5-yl)glycine(SALTDATA: FREE)
• AC1LDGDK
• BBL012957
• BRN 5500065
• Glycine, N-2-pyrrolidinylidene-
• N-(3,4-dihydro-2H-pyrrol-5-yl)glycine
• N-(Pyrrolidinylidene-2)glycine
• N-2-Pyrrolidinylideneglycine
• STOCK5S-40844
• STOCK7S-11063
• 113561-30-1
• 2-[(3,4-dihydro-2H-pyrrol-5-yl)amino]acetic acid
• (3,4-Dihydro-2H-pyrrol-5-yl)glycine
• Acetic acid, 2-(2-pyrrolidinylideneamino)-
• DTXSID10150469
• VS-03618
• MLS000040291
• AKOS006352071
• MFCD15203774
• AKOS002684148
• CS-0316654
• 2-((3,4-dihydro-2H-pyrrol-5-yl)amino)aceticacid
• (2-PYRROLIDINYLIDENEAMINO)ACETIC ACID
• SMR000047851
• CHEMBL1301766
• AGVKQUSRKNOGRP-UHFFFAOYSA-N
• N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine

• MDL： MFCD15203774
• Inchi： 1S/C6H10N2O2/c9-6(10)4-8-5-2-1-3-7-5/h1-4H2,(H,7,8)(H,9,10)
• InChI Key： AGVKQUSRKNOGRP-UHFFFAOYSA-N
• SMILES： OC(CNC1CCCN=1)=O

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7
• XLogP3: -0.9

Experimental Properties

• Density: 1.36
• Boiling Point: 390.5°Cat760mmHg
• Flash Point: 190°C
• Refractive Index: 1.594
• PSA: 61.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine

N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine (CAS No. 113561-30-1): An Overview of Its Structure, Properties, and Applications

N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine (CAS No. 113561-30-1) is a unique compound that has garnered significant attention in the fields of chemistry and medicinal research due to its potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its distinctive pyrrolidine ring structure. The pyrrolidine moiety is a five-membered heterocyclic ring containing one nitrogen atom, which imparts unique chemical and biological properties to the molecule.

The structure of N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine consists of a glycine moiety attached to the nitrogen atom of the pyrrolidine ring. This structural arrangement confers the compound with enhanced solubility and stability, making it an attractive candidate for various pharmaceutical applications. The glycine component is a simple amino acid that plays a crucial role in protein synthesis and neurotransmission, while the pyrrolidine ring provides additional functional groups that can interact with biological targets.

Recent studies have highlighted the potential of N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the activation of antioxidant enzymes and the inhibition of pro-apoptotic pathways.

The synthesis of N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine can be achieved through various routes, including catalytic hydrogenation and nucleophilic substitution reactions. One common method involves the reaction of 3,4-dihydropyrrole with glycine or its derivatives under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure high purity and yield.

In terms of pharmacokinetics, N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine has been shown to have favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for tissues involved in inflammation and neurodegeneration. The compound is metabolized primarily in the liver through pathways involving cytochrome P450 enzymes and is excreted via both renal and hepatic routes.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine. Ongoing studies are focused on elucidating its interactions with specific cellular targets and identifying potential synergies with other therapeutic agents. Additionally, efforts are being made to optimize its chemical structure to enhance its potency and selectivity.

In conclusion, N-(3,4-Dihydro-2H-pyrrol-5-yl)glycine (CAS No. 113561-30-1) represents a promising compound with diverse therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and neuroprotective therapies. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.